Cas no 851412-30-1 (N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is a fluorinated indole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a difluorophenyl acetamide moiety linked to a fluorobenzyl-substituted indole core via a sulfanyl bridge, offering unique electronic and steric properties. This compound may exhibit enhanced binding affinity and metabolic stability due to the presence of multiple fluorine atoms, which can influence lipophilicity and bioavailability. Its modular design allows for further functionalization, making it a versatile intermediate for the development of bioactive molecules. The compound's precise physicochemical and pharmacological characteristics would require further experimental validation.

N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide structure

851412-30-1 structure

Product Name:N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

CAS No:851412-30-1

MF:C₂₃H₁₇F₃N₂OS

MW:426.454094648361

CID:6430352

PubChem ID:3643180

Update Time:2025-11-01

N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
- F0616-0105
- N-(2,4-difluorophenyl)-2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
- N-(2,4-difluorophenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
- N-(2,4-difluorophenyl)-2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide
- 851412-30-1
- AKOS024587771
- Acetamide, N-(2,4-difluorophenyl)-2-[[1-[(3-fluorophenyl)methyl]-1H-indol-3-yl]thio]-
- Inchi： 1S/C23H17F3N2OS/c24-16-5-3-4-15(10-16)12-28-13-22(18-6-1-2-7-21(18)28)30-14-23(29)27-20-9-8-17(25)11-19(20)26/h1-11,13H,12,14H2,(H,27,29)
- InChI Key： WOHVLCVCFYWTMJ-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1C2=C(N(CC3=CC=CC(F)=C3)C=1)C=CC=C2

Computed Properties

Exact Mass: 426.10136883g/mol
Monoisotopic Mass: 426.10136883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 583
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 59.3Å²

Experimental Properties

Density: 1.31±0.1 g/cm3(Predicted)
Boiling Point: 616.0±55.0 °C(Predicted)
pka: 11.58±0.70(Predicted)

N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Pricemore >>

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Life Chemicals	F0616-0105-2μmol	N-(2,4-difluorophenyl)-2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide	851412-30-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0616-0105-5μmol	N-(2,4-difluorophenyl)-2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide	851412-30-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0616-0105-10μmol	N-(2,4-difluorophenyl)-2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide	851412-30-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0616-0105-20μmol	N-(2,4-difluorophenyl)-2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide	851412-30-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0616-0105-1mg	N-(2,4-difluorophenyl)-2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide	851412-30-1	90%+	1mg	$54.0	2023-05-17
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Life Chemicals	F0616-0105-3mg	N-(2,4-difluorophenyl)-2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide	851412-30-1	90%+	3mg	$63.0	2023-05-17
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